Cas no 1804209-54-8 (3-Hydroxy-4-iodophenylhydrazine)

• Product Name: 3-Hydroxy-4-iodophenylhydrazine
• CAS No: 1804209-54-8
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• CID: 4934484
• Update Time: 2025-10-31

3-Hydroxy-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-iodophenylhydrazine

• Inchi： 1S/C6H7IN2O/c7-5-2-1-4(9-8)3-6(5)10/h1-3,9-10H,8H2
• InChI Key： RUVLOCNUCLMMRN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3

Additional information on 3-Hydroxy-4-iodophenylhydrazine

Recent Advances in the Application of 3-Hydroxy-4-iodophenylhydrazine (CAS: 1804209-54-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Hydroxy-4-iodophenylhydrazine (CAS: 1804209-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, chemical synthesis, and biochemical assays. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 3-Hydroxy-4-iodophenylhydrazine as a key intermediate in the synthesis of heterocyclic compounds, which are crucial for developing novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of indole derivatives, which exhibit potent anti-inflammatory and anticancer properties. The compound's unique structural features, including the iodine substituent, make it a valuable building block for targeted drug design.

In addition to its synthetic applications, 3-Hydroxy-4-iodophenylhydrazine has been investigated for its biochemical interactions. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) explored its role as a selective inhibitor of tyrosine kinase enzymes, which are implicated in various cancers. The study reported that derivatives of this compound showed promising activity against resistant cancer cell lines, suggesting its potential as a scaffold for next-generation kinase inhibitors.

Another area of interest is the compound's application in diagnostic assays. Research published in Analytical Biochemistry (2023) utilized 3-Hydroxy-4-iodophenylhydrazine as a chromogenic reagent for the detection of aldehydes and ketones in biological samples. The study emphasized its high sensitivity and specificity, making it a valuable tool for clinical diagnostics and environmental monitoring.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Hydroxy-4-iodophenylhydrazine (CAS: 1804209-54-8) represents a promising candidate for diverse applications in chemical biology and drug development. Its multifaceted roles in synthesis, enzyme inhibition, and diagnostics underscore its potential to address unmet medical needs. Future research should prioritize mechanistic studies and preclinical evaluations to fully realize its therapeutic and diagnostic potential.